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Compound of Interest

Compound Name: Imidazole ketone erastin

Cat. No.: B610340 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential safety and logistical information

for the proper disposal of Imidazole Ketone Erastin (IKE), a potent inducer of ferroptosis.

Adherence to these procedures is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions
Before handling Imidazole Ketone Erastin, it is crucial to be familiar with its safety profile.

While some safety data sheets (SDS) state that IKE is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), it is prudent to handle it with care due to

its biological activity and the potential hazards of related imidazole compounds.

Personal Protective Equipment (PPE):

Gloves: Always wear chemical-resistant gloves. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.

Handling:

Avoid contact with skin and eyes.
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Prevent the formation of dust and aerosols.

Use in a well-ventilated area.

Quantitative Data for Disposal Considerations
While specific quantitative disposal limits for Imidazole Ketone Erastin are not universally

established, the following table outlines key parameters that researchers must ascertain from

their institution's Environmental Health & Safety (EH&S) department and local regulations.

Parameter Guideline

Waste Classification

Must be determined based on local, regional,

and national hazardous waste regulations.

Given its nature as a complex organic molecule,

it should be treated as chemical waste.

Acutely Toxic Waste Limit

For "P-listed" acutely toxic wastes, the EPA

limits accumulation to 1 quart for liquids or 1

kilogram for solids in a satellite accumulation

area. While IKE is not specifically P-listed, this

provides a conservative benchmark for highly

potent compounds.[1]

Satellite Accumulation Area (SAA) Volume Limit
A maximum of 55 gallons of hazardous waste

may be stored in an SAA.[1]

Drain Disposal

Prohibited. Do not empty into drains.[2] The high

water solubility of some related imidazole

compounds does not permit drain disposal for

this chemical.[3]

Container Type

Use chemically compatible containers,

preferably plastic, with secure, leak-proof

closures.[1][4]

Experimental Protocol: Step-by-Step Disposal
Procedure
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This protocol provides a standardized procedure for the safe segregation, storage, and

disposal of solid and liquid waste containing Imidazole Ketone Erastin.

Materials:

Designated, labeled, and sealed hazardous waste container (chemically compatible).

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat.

Chemical fume hood.

Waste accumulation log.

Procedure:

Waste Segregation at the Source:

Solid Waste: Collect all IKE-contaminated solid waste, including unused pure compound,

contaminated gloves, weigh boats, and pipette tips, in a designated, clearly labeled solid

waste container.

Liquid Waste: Collect all IKE-contaminated liquid waste, such as solutions in organic

solvents (e.g., DMSO) or aqueous media, in a separate, clearly labeled liquid waste

container.

Note: Do not mix incompatible waste streams. For example, never mix oxidizing acids

with organic chemicals.[5]

Waste Container Labeling:

Immediately label the waste container with "Hazardous Waste" and the full chemical

name: "Imidazole Ketone Erastin."

List all chemical constituents, including solvents and their approximate concentrations.

Indicate the date when the first waste was added to the container.

Accumulation in a Satellite Accumulation Area (SAA):
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Store the sealed waste container in a designated SAA within the laboratory, at or near the

point of generation.[1][6]

The SAA must be under the control of laboratory personnel and should be inspected

weekly for any signs of leakage.[6]

Ensure secondary containment is in place for liquid waste containers.[5]

Requesting Waste Pickup:

Once the waste container is full, or before the accumulation time limit set by your

institution is reached (typically within one year for partially filled containers), arrange for

waste pickup.[6]

Contact your institution's Environmental Health & Safety (EH&S) department or the

designated hazardous waste disposal contractor to schedule a pickup.[2]

Documentation:

Maintain a log of all hazardous waste generated, including the chemical name, quantity,

and date of disposal request.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision points and pathways for the proper disposal

of Imidazole Ketone Erastin.
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Caption: Workflow for the proper disposal of Imidazole Ketone Erastin.
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Signaling Pathway Context: Ferroptosis Induction by
IKE
To provide context for the biological activity of Imidazole Ketone Erastin, the following

diagram illustrates its role as an inducer of ferroptosis.
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Caption: Simplified signaling pathway of IKE-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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